3-Pentenamide, (E)-
Overview
Description
3-Pentenamide, (E)- is a type of carboxamide . Carboxamides are organic compounds that contain a functional group called a carboxamide group. The carboxamide group consists of a carbonyl group (C=O) attached to an amine group (NH2). In the case of 3-Pentenamide, (E)-, the carboxamide group is attached to a five-carbon chain with a double bond between the second and third carbons .
Molecular Structure Analysis
The molecular structure of 3-Pentenamide, (E)- consists of a five-carbon chain with a double bond between the second and third carbons, and a carboxamide group attached to one end . The carboxamide group consists of a carbonyl group (C=O) attached to an amine group (NH2) .Scientific Research Applications
Synthesis of Indolizidine Derivatives
(E)-5-tosyl-4-pentenamide, a derivative of 3-pentenamide, plays a crucial role in the synthesis of indolizidine derivatives. It reacts with sodium hydride and 1,3-dielectrophiles like 1,3-dihalides and α,β-unsaturated esters, allowing for the stereoselective synthesis of various substituted indolizidines, which are significant in the development of pharmaceutical compounds (Caturla & Nájera, 1997).
Isolation from Natural Sources
An unusual chloro-substituted pentenamide, specifically (3R)-4-chloro-3-hydroxy-4-pentenamide, was isolated from the fruiting bodies of Amanita virgineoides. Despite showing no significant activity against certain viruses, the discovery of such compounds from natural sources expands the chemical diversity available for potential pharmaceutical applications (Liu, Liu, Su, & Peng, 2018).
Polymerization and Material Science
Research into the base-catalyzed polymerization of compounds like 4-pentenamide, which is structurally related to 3-pentenamide, has been reported. These studies are significant for understanding the polymerization behavior of unsaturated amides, which is vital in material science for developing new polymers with specific properties (Ragazzini, Vandi, & Campadelli, 1970).
properties
IUPAC Name |
pent-3-enamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO/c1-2-3-4-5(6)7/h2-3H,4H2,1H3,(H2,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LARRNBYMHFLZKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CCC(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
99.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Pentenamide, (E)- |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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